Cas no 12222-62-7 (2-(2-(1,3-Dioxo-2-indanyl)-6-quinolyl)-6-methyl-7-benzothiazolesulfonic acid, sodium salt)

• Product Name: 2-(2-(1,3-Dioxo-2-indanyl)-6-quinolyl)-6-methyl-7-benzothiazolesulfonic acid, sodium salt
• CAS No: 12222-62-7
• MF: C₂₆H₁₅N₂NaO₅S₂
• MW: 522.5274746418
• CID: 118979
• Update Time: 2023-08-02

2-(2-(1,3-Dioxo-2-indanyl)-6-quinolyl)-6-methyl-7-benzothiazolesulfonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• C.I. Direct Yellow 119(8CI,9CI)
• Direct Yellow 119
• 7-Benzothiazolesulfonic acid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-, sodium salt (1:1)
• 7-Benzothiazolesulfonic acid, 2-(2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl)-6-methyl-, sodium salt (1:1)
• 2-(2-(1,3-Dioxo-2-indanyl)-6-quinolyl)-6-methyl-7-benzothiazolesulfonic acid, sodium salt
• 7-Benzothiazolesulfonic acid, 2-(2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl)-6-methyl-, sodium salt
• Sodium 2-[2-(2,

• Inchi： 1S/C26H16N2O5S2.Na/c1-13-6-9-20-24(25(13)35(31,32)33)34-26(28-20)15-8-10-18-14(12-15)7-11-19(27-18)21-22(29)16-4-2-3-5-17(16)23(21)30;/h2-12,21H,1H3,(H,31,32,33);/q;+1/p-1
• InChI Key： CBELTANGRJODTC-UHFFFAOYSA-M
• SMILES： S1C(C2C=CC3=C(C=2)C=CC(C2C(C4C=CC=CC=4C2=O)=O)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 950
• Topological Polar Surface Area: 154